Methyl 5-(trifluoromethyl)-1-benzothiophene-2-carboxylate
Cat. No. B128719
M. Wt: 260.23 g/mol
InChI Key: JWHOGTDVUZFYNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09232792B2
Procedure details
A mixture of 300 mg of methyl 5-(trifluoromethyl)benzo[b]thiophene-2-carboxylate, 66 mg of lithium hydroxide monohydrate, 2 ml of water and 6 ml of methanol was stirred at 75° C. for 1 hour. The reaction mixture was cooled to room temperature, and then concentrated under reduced pressure. To the residue was added water, and then washed with tert-butyl methyl ether 3 times. To the aqueous layer was added concentrated hydrochloric acid, and then extracted with tert-butyl methyl ether 3 times. The combined organic layer was washed with saturated aqueous sodium chloride solution, dried over magnesium sulfate, and then concentrated under reduced pressure to obtain 280 mg of 5-(trifluoromethyl)benzo[b]thiophene-2-carboxylic acid (the present compound 1).
Quantity
300 mg
Type
reactant
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
66 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:17])([F:16])[C:3]1[CH:15]=[CH:14][C:6]2[S:7][C:8]([C:10]([O:12]C)=[O:11])=[CH:9][C:5]=2[CH:4]=1.O.[OH-].[Li+].O>CO>[F:17][C:2]([F:1])([F:16])[C:3]1[CH:15]=[CH:14][C:6]2[S:7][C:8]([C:10]([OH:12])=[O:11])=[CH:9][C:5]=2[CH:4]=1 |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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300 mg
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Type
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reactant
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Smiles
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FC(C1=CC2=C(SC(=C2)C(=O)OC)C=C1)(F)F
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Name
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lithium hydroxide monohydrate
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Quantity
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66 mg
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Type
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reactant
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Smiles
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O.[OH-].[Li+]
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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75 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 75° C. for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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To the residue was added water
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WASH
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Type
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WASH
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Details
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washed with tert-butyl methyl ether 3 times
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ADDITION
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Type
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ADDITION
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Details
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To the aqueous layer was added concentrated hydrochloric acid
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with tert-butyl methyl ether 3 times
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WASH
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Type
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WASH
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Details
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The combined organic layer was washed with saturated aqueous sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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FC(C1=CC2=C(SC(=C2)C(=O)O)C=C1)(F)F
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 280 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 98.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
